2-Methoxytetradecane
Description
2-Methoxytetradecane (C15H32O) is a branched ether compound consisting of a 14-carbon alkane chain (tetradecane) with a methoxy (-OCH3) group attached to the second carbon. Structurally, it belongs to the family of alkyl methoxy derivatives, which are characterized by their ether functional group and variable chain lengths.
Properties
CAS No. |
88959-02-8 |
|---|---|
Molecular Formula |
C15H32O |
Molecular Weight |
228.41 g/mol |
IUPAC Name |
2-methoxytetradecane |
InChI |
InChI=1S/C15H32O/c1-4-5-6-7-8-9-10-11-12-13-14-15(2)16-3/h15H,4-14H2,1-3H3 |
InChI Key |
ZGBYDHYRTCLNLN-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCC(C)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
The position of the methoxy group and chain length significantly influence physical properties. For example:
Key Observations :
- Chain Length : Longer chains (e.g., 1-Methoxyoctadecane) increase molecular weight and hydrophobic character, reducing solubility in polar solvents .
- Functional Group Position : 2-substituted methoxy compounds (e.g., 2-Methoxytetradecane) exhibit lower melting points compared to 1-substituted isomers due to reduced molecular symmetry.
Chemical Reactivity
Methoxy groups are generally electron-donating, influencing reactivity:
- Ether Stability : Unlike esters (e.g., 2-Methoxyethylacetate), alkyl methoxy ethers like 2-Methoxytetradecane are less prone to hydrolysis under acidic or basic conditions .
- Oxidation: Methoxy alkanes are more resistant to oxidation than ketones (e.g., 2-Hexanone, CAS 591-78-6), which readily form carboxylic acids .
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